Cas no 32933-07-6 (Ethanone,1-(2,4-dimethyl-3-furanyl)-)
32933-07-6 structure
Product Name:Ethanone,1-(2,4-dimethyl-3-furanyl)-
CAS No:32933-07-6
MF:C8H10O2
MW:138.163802623749
CID:293930
PubChem ID:579676
Update Time:2025-04-19
Ethanone,1-(2,4-dimethyl-3-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2,4-dimethyl-3-furanyl)-
- 1-(2,4-dimethylfuran-3-yl)ethanone
- DTXSID10342201
- 2,4-dimethyl-3-acetylfuran
- 1-(2,4-Dimethyl-3-furyl)ethanone
- InChI=1/C8H10O2/c1-5-4-10-7(3)8(5)6(2)9/h4H,1-3H
- 1-(2,4-Dimethyl-furan-3-yl)-ethanone
- 1-(2,4-Dimethyl-3-furyl)ethanone #
- 3-ACETYL-2,4-DIMETHYLFURAN
- AKOS006229065
- 32933-07-6
- 1-(2,4-dimethylfuran-3-yl)ethan-1-one
- SCHEMBL183194
- FT-0768986
-
- Inchi: 1S/C8H10O2/c1-5-4-10-7(3)8(5)6(2)9/h4H,1-3H3
- InChI Key: LNBHNHANEHGMAQ-UHFFFAOYSA-N
- SMILES: O1C=C(C)C(C(C)=O)=C1C
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Color/Form: Colorless volatile oil
- Density: 1.066 g/mL at 25 °C(lit.)
- PSA: 30.21
Ethanone,1-(2,4-dimethyl-3-furanyl)- Security Information
- Hazardous Material transportation number:1993
- HazardClass:3.2
- PackingGroup:III
Ethanone,1-(2,4-dimethyl-3-furanyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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